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Compound of Interest

Compound Name:
Dibenzoyl-L-tartaric acid

monohydrate

Cat. No.: B7777040 Get Quote

Proper handling and disposal of chemical reagents are critical for ensuring laboratory safety

and environmental protection. This document provides a comprehensive, step-by-step guide for

the proper disposal of Dibenzoyl-L-tartaric acid monohydrate, designed for researchers,

scientists, and professionals in drug development.

Essential Safety and Hazard Information
Before handling or disposing of Dibenzoyl-L-tartaric acid monohydrate, it is crucial to be

aware of its associated hazards. The toxicological properties of this chemical have not been

fully investigated.[1]

Identifier Hazard Classification & Statements

CAS Number 62708-56-9[2][3][4]

Hazard Class Eye Irritation (Category 2A)[3][4]

Hazard Statements H319: Causes serious eye irritation[2][3][4]

Potential Health Effects
May cause skin, respiratory, and digestive tract

irritation[1]

Personal Protective Equipment (PPE)
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To minimize exposure and ensure personal safety during handling and disposal, the following

personal protective equipment is mandatory:

Eye and Face Protection: Wear chemical splash-resistant safety glasses or goggles with side

protection conforming to standards like NIOSH (US) or EN 166 (EU).[2][4]

Hand Protection: Handle with gloves inspected prior to use. Dispose of contaminated gloves

after use in accordance with applicable laws and good laboratory practices.[2][4]

Body Protection: Wear impervious clothing. The type of protective equipment must be

selected according to the concentration and amount of the dangerous substance at the

specific workplace.[2][4]

Respiratory Protection: If dust is generated, use a NIOSH-approved particle respirator.[4]

Step-by-Step Disposal Protocol
Disposal of Dibenzoyl-L-tartaric acid monohydrate must be conducted in compliance with all

federal, state, and local regulations.[3]

Step 1: Waste Characterization Chemical waste generators must first determine if the

discarded chemical is classified as hazardous waste.[3][5] This determination should be made

in accordance with guidelines such as the US EPA guidelines listed in 40 CFR 261.3.[3]

Step 2: Segregation and Storage of Waste

Do Not Mix: Keep chemical waste in its original container and do not mix it with other waste.

[6]

Proper Labeling: Ensure the container is clearly labeled with the chemical name and

associated hazards.

Safe Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible substances like strong oxidizing agents.[1][3] The container should be tightly

closed.[1][2]

Step 3: Selecting a Disposal Method

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.lookchem.com/404.htm
https://www.cdhfinechemical.com/images/product/msds/37_1063195799_(-)-OO-DIBENZOYLL-TARTICACIDMONOHYDRATECASNO-62708-56-9-MSDS.pdf
https://www.lookchem.com/404.htm
https://www.cdhfinechemical.com/images/product/msds/37_1063195799_(-)-OO-DIBENZOYLL-TARTICACIDMONOHYDRATECASNO-62708-56-9-MSDS.pdf
https://www.lookchem.com/404.htm
https://www.cdhfinechemical.com/images/product/msds/37_1063195799_(-)-OO-DIBENZOYLL-TARTICACIDMONOHYDRATECASNO-62708-56-9-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1063195799_(-)-OO-DIBENZOYLL-TARTICACIDMONOHYDRATECASNO-62708-56-9-MSDS.pdf
https://www.benchchem.com/product/b7777040?utm_src=pdf-body
https://aksci.com/sds/J61483_SDS.pdf
https://aksci.com/sds/J61483_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC160251000&countryCode=US&language=en
https://aksci.com/sds/J61483_SDS.pdf
https://www.merckmillipore.com/Web-RU-Site/ru_RU/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-802927&DocumentType=MSD&DocumentId=802927_SUB_SDS_GB_EN.PDF&DocumentUID=5269509&Language=EN&Country=GB&Origin=null
https://pim-resources.coleparmer.com/sds/34679.pdf
https://aksci.com/sds/J61483_SDS.pdf
https://pim-resources.coleparmer.com/sds/34679.pdf
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7777040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Licensed Disposal Service: The recommended method is to contact a licensed professional

waste disposal service to handle the material.[4] Offer surplus and non-recyclable solutions

to a licensed disposal company.[4]

Incineration: An alternative method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[4]

Step 4: Disposal of Contaminated Packaging

Do Not Reuse: Do not reuse empty containers.[3]

Treat as Unused Product: Handle and dispose of uncleaned, empty containers in the same

manner as the product itself.[3][4][6]

Spill Management Procedures
In the event of a spill, follow these procedures to ensure safety and proper cleanup:

Evacuate and Ventilate: Evacuate personnel from the immediate area and ensure adequate

ventilation.[2]

Wear PPE: Before cleanup, don the appropriate personal protective equipment as detailed

above.[2]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

product to enter drains or waterways.[2][3]

Cleanup: Carefully sweep up or vacuum the spilled material and place it into a suitable,

closed, and labeled container for disposal.[2][4][5] Avoid generating dust during this process.

[2][4][5]

Decontamination: Clean the affected area thoroughly once the spilled material has been

removed.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Dibenzoyl-L-tartaric acid monohydrate.
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Caption: Disposal decision workflow for Dibenzoyl-L-tartaric acid monohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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